Cas no 884330-09-0 (7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole)

7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole is a benzimidazole-based heterocyclic compound characterized by its fused aromatic ring structure and functional alkyl substituents. This derivative exhibits notable stability and potential utility in coordination chemistry, pharmaceutical research, and materials science due to its rigid molecular framework and tunable electronic properties. The presence of methyl and propyl groups enhances solubility in organic solvents while retaining the core benzimidazole moiety's binding affinity for metal ions and biological targets. Its structural features make it a promising intermediate for synthesizing advanced ligands, catalysts, or bioactive molecules. The compound's purity and well-defined conformation support reproducible results in experimental applications.

7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole structure

884330-09-0 structure

Product name:7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole

CAS No:884330-09-0

MF:C₁₈H₁₈N₄

MW:290.362323284149

CID:1059557

PubChem ID:16726366

7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole
- 7´-Methyl-2´-propyl-2,5´-bi-1H-benzimidazole
- 6-(1H-benzimidazol-2-yl)-4-methyl-2-propyl-1H-benzimidazole
- 2,6'-Bi-1H-benzimidazole,4'-methyl-2'-propyl
- 4'-Methyl-2'-propyl-2,6'-bi-1H-benzimidazole
- desmethyl dibenzimidazole
- Telmisartan-Desmethyl Dibenzimidazole Impurity
- 2,6′-Bi-1H-benzimidazole, 4′-methyl-2′-propyl- (9CI)
- 7′-Methyl-2′-propyl-2,5′-bi-1H-benzimidazole (ACI)
- AKOS015962109
- 7'-Methyl-2'-propyl-1H,3'H-2,5'-bibenzimidazole
- SCHEMBL1775863
- DTXSID70587378
- Z3E2P8H433
- 884330-09-0
- 2,5'-Bi-1H-benzimidazole, 7'-methyl-2'-propyl-
- AC-15889
- 7'-Methyl-2'-propyl-1H,3'H-2,5'-bibenzo[d]iMidazole
- 2,6'-Bi-1H-benzimidazole, 4'-methyl-2'-propyl-
- CID 16726366
- 7'-Methyl-2'-propyl-1H,1'H-2,5'-bibenzo[d]imidazole
- Inchi： 1S/C18H18N4/c1-3-6-16-19-15-10-12(9-11(2)17(15)22-16)18-20-13-7-4-5-8-14(13)21-18/h4-5,7-10H,3,6H2,1-2H3,(H,19,22)(H,20,21)
- InChI Key： SJDKRRCPDBARHK-UHFFFAOYSA-N
- SMILES： N1=C(C2C=C(C)C3=C(NC(CCC)=N3)C=2)NC2C1=CC=CC=2

Computed Properties

Exact Mass: 290.15300
Monoisotopic Mass: 290.153146591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 57.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 603.7±57.0 °C at 760 mmHg
Flash Point: 281.2±25.0 °C
PSA: 57.36000
LogP: 4.36710
Vapor Pressure: 0.0±1.7 mmHg at 25°C

7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	M326320-2.5g	7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole	884330-09-0	2.5g	$1642.00	2023-05-17
TRC	M326320-250mg	7'-Methyl-2'-propyl-2,5'-bi-1H-benzimidazole	884330-09-0	250mg	$207.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-482493-250mg	7′-Methyl-2′-propyl-2,5′-bi-1H-benzimidazole,	884330-09-0	250mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-482493-250 mg	7′-Methyl-2′-propyl-2,5′-bi-1H-benzimidazole,	884330-09-0	250MG	￥2,858.00	2023-07-11